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Compound of Interest

Compound Name: Basic Yellow 51

Cat. No.: B13403888 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 51, also known as C.I. 48055, is a cationic diazo dye belonging to the

azomethine class.[1][2][3] Its vibrant yellow hue and strong affinity for acrylic fibers have

established it as a prominent colorant in the textile industry.[1][4][5] Beyond textiles, its

applications extend to the coloring of paper, leather, and inks.[6] As with many synthetic dyes,

particularly those of the azo class, a comprehensive understanding of its chemical properties,

synthesis, mechanism of action, and toxicological profile is crucial for safe handling,

environmental management, and exploring potential new applications. This technical guide

provides a detailed literature review of Basic Yellow 51, summarizing key quantitative data,

outlining experimental protocols, and visualizing essential pathways and workflows.

Chemical and Physical Properties
Basic Yellow 51 is a water-soluble powder.[6] There are some discrepancies in the reported

molecular formula in various sources, with C₂₀H₂₅N₃O₄S being the most frequently cited.[1][2]

[3] Key identification and property data are summarized in Table 1.

Table 1: Chemical Identification and Physical Properties of Basic Yellow 51

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13403888?utm_src=pdf-interest
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.china-dyestuff.com/news/how-to-dye-acrylic-fiber-28215158.html
https://basicdye.com/product/en/basic-yellow-51.html
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
https://www.china-dyestuff.com/news/how-to-dye-acrylic-fiber-28215158.html
https://www.colourfit.in/dyeing-acrylic-fibers
https://www.scribd.com/document/470406452/Dyeing-of-Acrylic-Fibres
https://wap.guidechem.com/encyclopedia/basic-yellow-51-dic27855.html
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/basic-yellow-51-dic27855.html
https://www.china-dyestuff.com/news/how-to-dye-acrylic-fiber-28215158.html
https://basicdye.com/product/en/basic-yellow-51.html
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13403888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CI Name Basic Yellow 51 [1][2][3]

CI Number 48055 [6]

CAS Number 83949-75-1 [1][2][3]

Molecular Formula C₂₀H₂₅N₃O₄S [1][2][3]

Molecular Weight 403.5 g/mol [1][2][3]

Appearance Yellow powder [6]

Solubility Soluble in water [6]

λmax 425 nm [7]

Synthesis
The synthesis of Basic Yellow 51 is a two-step process involving a condensation reaction

followed by methylation.[1][2][3] The first step is the condensation of 2-(1,3,3-Trimethylindolin-

2-ylidene)acetaldehyde with aniline. The resulting intermediate is then methylated using

dimethyl sulfate to yield the final Basic Yellow 51 dye.

Experimental Protocol: Synthesis of Basic Yellow 51
Materials:

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde

Aniline

Dimethyl sulfate

Appropriate solvent (e.g., ethanol or methanol)

Base (e.g., sodium carbonate or triethylamine)

Standard laboratory glassware and heating/stirring equipment
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Procedure:

Step 1: Condensation

Dissolve equimolar amounts of 2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde and aniline

in a suitable solvent in a round-bottom flask equipped with a condenser and magnetic stirrer.

Add a catalytic amount of a weak base.

Heat the mixture to reflux for several hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure to obtain the crude intermediate product.

Purify the intermediate by recrystallization or column chromatography.

Step 2: Methylation

Dissolve the purified intermediate in a suitable solvent in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add a slight excess of dimethyl sulfate dropwise with stirring.

Allow the reaction to proceed at low temperature for several hours, followed by stirring at

room temperature overnight.

Monitor the reaction by TLC.

Upon completion, the product may precipitate. If so, collect the solid by filtration. If not,

remove the solvent under reduced pressure.

Wash the crude product with a non-polar solvent (e.g., diethyl ether) to remove unreacted

starting materials.

Purify the final product, Basic Yellow 51, by recrystallization.
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Step 1: Condensation

Step 2: Methylation

2-(1,3,3-Trimethylindolin-2-ylidene)acetaldehyde
Condensation IntermediateReflux, Base catalyst

Aniline
Reflux, Base catalyst

Basic Yellow 51

Methylation

Dimethyl Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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